![molecular formula C15H14N4O2 B292054 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione](/img/structure/B292054.png)
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione, also known as PTAD, is a versatile organic compound that has gained significant attention in the field of organic chemistry due to its unique structure and properties. PTAD is a heterocyclic compound that contains a triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione core with a pyridin-3-ylmethyl substituent at the 10th position.
Mechanism of Action
The mechanism of action of 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione in organic reactions involves the formation of a highly reactive intermediate, which can undergo a variety of reactions with different classes of organic compounds. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione acts as a powerful oxidizing agent, which can abstract electrons from the double bond of an alkene or alkyne, leading to the formation of a cycloadduct. The reaction of 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione with dienes follows a different mechanism, which involves the formation of a cyclic intermediate, followed by the rearrangement of the intermediate to yield the final product.
Biochemical and Physiological Effects:
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has not been extensively studied for its biochemical and physiological effects. However, studies have shown that 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione can induce DNA damage in human cells, which suggests that it may have potential as an anticancer agent. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has also been shown to have antifungal and antibacterial properties, which may be due to its ability to generate reactive oxygen species.
Advantages and Limitations for Lab Experiments
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a versatile reagent that can undergo a variety of reactions with different classes of organic compounds. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a powerful oxidizing agent that can selectively react with alkenes, alkynes, and dienes, leading to the formation of a variety of cycloadducts. However, 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a highly reactive compound that requires careful handling and storage. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is also expensive and not readily available, which limits its application in large-scale synthesis.
Future Directions
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has potential for a variety of future directions in organic synthesis, particularly in the area of cycloaddition reactions. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione can be further modified to yield new derivatives with different properties and reactivity. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione may also have potential as an anticancer agent, and further studies are needed to explore its mechanism of action and potential therapeutic applications. Additionally, 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione may have potential as an antimicrobial agent, and further studies are needed to explore its efficacy against different classes of microorganisms.
Synthesis Methods
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione can be synthesized through a multistep process that involves the reaction of 2,3-dichloroquinoxaline with pyridine-3-methanol in the presence of a base, followed by the reaction with sodium azide and hydrazine hydrate. The resulting product is then oxidized with potassium permanganate to yield 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione in good yield and purity.
Scientific Research Applications
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has been extensively studied for its application in organic synthesis, particularly in the area of cycloaddition reactions. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a powerful oxidizing agent that can undergo a variety of reactions with different classes of organic compounds, including alkenes, alkynes, and dienes. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has been used as a reagent in the synthesis of a variety of natural products, including steroids, alkaloids, and terpenes.
properties
Molecular Formula |
C15H14N4O2 |
---|---|
Molecular Weight |
282.3 g/mol |
IUPAC Name |
10-(pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione |
InChI |
InChI=1S/C15H14N4O2/c20-14-11(7-9-3-2-6-16-8-9)13-17-12-5-1-4-10(12)15(21)19(13)18-14/h2-3,6,8,17H,1,4-5,7H2,(H,18,20) |
InChI Key |
VFLNXKKRDWPHPT-UHFFFAOYSA-N |
SMILES |
C1CC2=C(C1)NC3=C(C(=O)NN3C2=O)CC4=CN=CC=C4 |
Canonical SMILES |
C1CC2=C(C1)NC3=C(C(=O)NN3C2=O)CC4=CN=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.